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Thermodynamic Properties of Chlorine
Trifluoride: A Technical Guide
For Researchers, Scientists, and Drug Development Professionals

Introduction
Chlorine trifluoride (ClF3) is a powerful and highly reactive interhalogen compound. Its

extreme oxidizing capabilities make it a compound of interest in various industrial and research

applications, including as a fluorinating agent, an incendiary, and in the semiconductor industry

for cleaning chemical vapor deposition chambers. A thorough understanding of its

thermodynamic properties is crucial for safe handling, process optimization, and for theoretical

modeling of its reactivity. This technical guide provides a comprehensive overview of the key

thermodynamic properties of chlorine trifluoride at standard conditions (298.15 K and 1 bar),

details the experimental methodologies used for their determination, and illustrates the

fundamental relationships between these properties.

Core Thermodynamic Properties
The fundamental thermodynamic properties of chlorine trifluoride at standard conditions are

summarized in the table below. These values are essential for calculating reaction energies,

equilibrium constants, and predicting the spontaneity of processes involving ClF3.
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Thermodynamic
Property

Symbol Value Units

Standard Molar

Enthalpy of Formation

(gas)

ΔfH° -164.65 ± 5.14 kJ/mol

Standard Molar

Entropy (gas)
S° 281.50 J/(mol·K)

Standard Molar Gibbs

Free Energy of

Formation (gas)

ΔfG° -123.0 kJ/mol

Standard Molar Heat

Capacity (gas)
C p,m ° 66.44 J/(mol·K)

Experimental Protocols
The determination of the thermodynamic properties of a highly reactive and hazardous

substance like chlorine trifluoride requires specialized and meticulous experimental

techniques. Below are the methodologies employed to measure the core thermodynamic

parameters.

Standard Enthalpy of Formation (ΔfH°)
The standard enthalpy of formation of chlorine trifluoride has been determined with high

precision using fluorine flame calorimetry.[1] This technique is well-suited for highly reactive

fluorine compounds.

Experimental Workflow: Fluorine Flame Calorimetry
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Sample Preparation
Flame Calorimeter

Product Analysis

Chlorine Trifluoride Gas
Reaction ChamberControlled Flow

Hydrogen Gas Excess Flow

Solution Vessel (H2O)
Product Absorption Acid-Base Titration

Sample for [H+]

Ion ChromatographySample for [Cl-], [F-]

Data Analysis & 
 ΔH Calculation

Enthalpy (ΔH°)
Heat of Reaction

Gibbs Free Energy (ΔG°)
Spontaneity

ΔfH°

Entropy (ΔS°)
Disorder/Randomness

TΔS°

Temperature (T)

Gibbs-Helmholtz Equation
ΔG° = ΔH° - TΔS°
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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